2-[2-(Cyclohex-1-en-1-yl)acetamido]propanoic acid
CAS No.:
Cat. No.: VC16666637
Molecular Formula: C11H17NO3
Molecular Weight: 211.26 g/mol
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Specification
| Molecular Formula | C11H17NO3 |
|---|---|
| Molecular Weight | 211.26 g/mol |
| IUPAC Name | 2-[[2-(cyclohexen-1-yl)acetyl]amino]propanoic acid |
| Standard InChI | InChI=1S/C11H17NO3/c1-8(11(14)15)12-10(13)7-9-5-3-2-4-6-9/h5,8H,2-4,6-7H2,1H3,(H,12,13)(H,14,15) |
| Standard InChI Key | RTBZWBWJMJTEIB-UHFFFAOYSA-N |
| Canonical SMILES | CC(C(=O)O)NC(=O)CC1=CCCCC1 |
Introduction
Structural and Molecular Characteristics
Molecular Architecture
The compound’s IUPAC name, 2-[[2-(cyclohexen-1-yl)acetyl]amino]propanoic acid, reflects its three core components:
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Cyclohex-1-en-1-yl group: A six-membered unsaturated hydrocarbon ring with one double bond, contributing to conformational rigidity and hydrophobic interactions.
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Acetamido linker: An acetylated amine group (-NH-C(=O)-CH₂-) bridging the cyclohexene and propanoic acid moieties.
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Propanoic acid backbone: A three-carbon chain terminating in a carboxylic acid (-COOH), enabling hydrogen bonding and salt formation.
The canonical SMILES representation, CC(C(=O)O)NC(=O)CC1=CCCCC1, encodes this structure, while the InChIKey RTBZWBWJMJTEIB-UHFFFAOYSA-N provides a unique identifier for database searches.
Table 1: Key Molecular Properties
| Property | Value |
|---|---|
| Molecular Formula | C₁₁H₁₇NO₃ |
| Molecular Weight | 211.26 g/mol |
| IUPAC Name | 2-[[2-(cyclohexen-1-yl)acetyl]amino]propanoic acid |
| SMILES | CC(C(=O)O)NC(=O)CC1=CCCCC1 |
| XLogP3-AA | 1.2 (estimated) |
| Hydrogen Bond Donors | 2 (amine, carboxylic acid) |
| Hydrogen Bond Acceptors | 3 (amide, carboxylic acid) |
Synthesis and Chemical Reactivity
Synthetic Pathways
While explicit synthesis protocols for 2-[2-(cyclohex-1-en-1-yl)acetamido]propanoic acid remain undisclosed in public literature, analogous compounds suggest feasible routes:
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Step 1: Cyclohexene acetylation via Friedel-Crafts acylation to yield 2-(cyclohex-1-en-1-yl)acetic acid .
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Step 2: Amide coupling with L-alanine or its ester using carbodiimide reagents (e.g., EDC/HOBt), followed by hydrolysis to free the carboxylic acid .
Figure 1: Hypothetical Synthesis
Physicochemical Properties
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Solubility: Moderate solubility in polar aprotic solvents (e.g., DMF, DMSO) due to the carboxylic acid and amide groups; limited solubility in water (logP ≈ 1.2).
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Stability: Susceptible to hydrolysis under strongly acidic or basic conditions at the amide bond.
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